
Personal protective equipment for handling
2,3,5-Trinitronaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,5-Trinitronaphthalene

Cat. No.: B15435696 Get Quote

Essential Safety and Handling Guide for 2,3,5-
Trinitronaphthalene
Disclaimer: A specific Safety Data Sheet (SDS) for 2,3,5-Trinitronaphthalene was not readily

available. The following guidance is based on information for trinitronaphthalene (unspecified

isomers) and related nitroaromatic compounds. It is imperative to treat 2,3,5-
Trinitronaphthalene as a highly hazardous substance and to consult with a qualified safety

professional before handling.

Immediate Safety and Logistical Information
2,3,5-Trinitronaphthalene is a nitroaromatic compound and should be handled with extreme

caution due to its potential explosive and toxic properties. Aromatic nitro compounds can be

sensitive to heat, shock, and friction, and may explode, especially in the presence of bases like

sodium hydroxide or potassium hydroxide. The primary hazard is the blast from an

instantaneous explosion.

Emergency Procedures:

Spill: In case of a spill, immediately isolate the area for at least 500 meters (1/3 mile) in all

directions. For a large spill, consider an initial evacuation of 800 meters (1/2 mile) in all

directions.[1] Do not touch damaged containers or spilled material.
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Fire: In the event of a fire, do not attempt to fight it if it reaches the cargo, as the cargo may

explode.[1][2] Evacuate the area for at least 1600 meters (1 mile) and let the fire burn.[1][2]

Fire may produce irritating, corrosive, and/or toxic gases.[1]

First Aid:

Inhalation: Move the victim to fresh air.

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with

water/shower.

Eye Contact: Rinse eyes with plenty of water.

Ingestion: Have the victim drink water (two glasses at most).

In all cases of exposure, seek immediate medical attention.

Personal Protective Equipment (PPE)
The level of personal protective equipment required depends on the potential for exposure. For

handling 2,3,5-Trinitronaphthalene, at a minimum, Level C protection should be considered,

with Level B being necessary for situations with a higher risk of exposure.
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PPE Component Specification Rationale

Respiratory Protection

Positive-pressure, self-

contained breathing apparatus

(SCBA) or a positive-pressure

supplied-air respirator with

escape SCBA.[1][3][4]

Protects against inhalation of

toxic dust or vapors.

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

flying particles.

Hand Protection

Double gloving: inner and

outer chemical-resistant

gloves.

Prevents skin contact with the

hazardous material.

Body Protection

Hooded chemical-resistant

clothing (e.g., coveralls or a

two-piece splash suit).[3][4]

Flame-retardant and antistatic

protective clothing is

recommended.[5]

Provides full-body protection

from contamination.

Foot Protection
Chemical-resistant boots with

steel toes and shanks.[3][4]

Protects feet from chemical

exposure and physical

hazards.

Operational Plan for Handling
Preparation:

Designate a specific handling area with controlled access.

Ensure a functioning safety shower and eyewash station are immediately accessible.

Verify that all necessary PPE is available and in good condition.

Have spill control materials readily available.

Handling:
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Handle only the minimum quantity of material necessary for the procedure.

Avoid actions that could generate dust or create friction or shock.

Use non-sparking tools and equipment.

Ground all equipment to prevent static discharge.

Work in a well-ventilated area, preferably within a chemical fume hood.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove and decontaminate PPE.

Wash hands and any exposed skin thoroughly.

Disposal Plan
Waste Collection:

Collect all waste materials, including contaminated PPE and cleaning materials, in

designated, labeled, and sealed containers.

Do not mix with other waste streams.

Waste Disposal:

Dispose of waste in accordance with all local, state, and federal regulations for explosive

and hazardous materials.

Contact a licensed hazardous waste disposal company for proper disposal.

Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase
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Caption: Workflow for the safe handling and disposal of 2,3,5-Trinitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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